methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate

• IUPAC Name: methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate
• InChI: InChI=1S/C10H7F3N2O3/c1-17-9(16)8-6-4-5(18-10(11,12)13)2-3-7(6)14-15-8/h2-4H,1H3,(H,14,15)
• InChI Key: ISLZQYVEOWEKLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC2=C1C=C(C=C2)OC(F)(F)F
• Molecular Formula: C10H7F3N2O3
• DSSTOX Substance ID: DTXSID90670615
• Molecular Weight: 260.17 g/mol
• CAS RN: 932041-12-8

Description

“Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate” is a chemical compound that contains a trifluoromethoxy group. This group is a fluorinated substituent that is finding increased utility in bioactives. It can be seen as a methoxy group whose hydrogen atoms are replaced by fluorine atoms.

Scientific Research Applications

Synthesis and Structural Analysis

• Studies on N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate provided insights into the chemical reactivity and structural characteristics of compounds with similar structural frameworks. The research detailed the synthesis, characterization, and conformational analysis of these compounds, highlighting the influence of acetylation on their properties (Dzygiel et al., 2004).

Molecular Interactions and Properties

• The structure of fluorinated indazoles was studied to understand the effect of fluorine substitution on the supramolecular structure of NH-indazoles. This research might hint at how trifluoromethoxy groups could influence the properties of indazole derivatives, with implications for their potential applications in materials science or medicinal chemistry (Teichert et al., 2007).

Metabolic Profiling and Synthetic Cannabinoids

• Metabolic profiling studies of synthetic cannabinoids, such as 5F-ADB, which shares a similar indazole core with the target compound, provide valuable information on metabolic pathways, potential toxicology, and analytical detection methods. These studies can be critical for understanding the biotransformation and biological interactions of structurally related compounds (Yeter & Ozturk, 2019).

Analytical and Structural Characterization

• Research on the analytical and structural characterization of novel synthetic cannabinoids, including their spectroscopic analysis and molecular geometry, could provide a foundation for understanding the physical, chemical, and biological properties of related indazole derivatives. These studies are essential for forensic, pharmaceutical, and chemical research applications (Dybowski et al., 2021).

Future Directions

The trifluoromethoxy group is finding increased utility in bioactives and is becoming more and more important in both agrochemical research and pharmaceutical chemistry. Therefore, it can be expected that the research and development of compounds like “methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate” will continue to be a significant area of interest in the future.

Mechanism of Action

Target of action

Many indazole derivatives are known to interact with various biological targets, such as enzymes, receptors, and ion channels . The specific target would depend on the exact structure of the compound and its functional groups.

Mode of action

The mode of action of a compound refers to how it interacts with its target to exert its effects. This could involve binding to a specific site on the target, inhibiting its function, or modulating its activity in some way .

Biochemical pathways

The compound could potentially affect various biochemical pathways, depending on its target. For example, if the target is an enzyme involved in a specific metabolic pathway, the compound could inhibit that pathway, leading to downstream effects .

Pharmacokinetics

The pharmacokinetics of a compound refer to how it is absorbed, distributed, metabolized, and excreted by the body (ADME). These properties can greatly influence the compound’s bioavailability, or how much of it actually reaches its target .

Result of action

The result of the compound’s action would depend on its mode of action and the specific biochemical pathways it affects. This could range from inhibiting the growth of certain cells, to reducing inflammation, to altering neurotransmission .

Action environment

The action of a compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. These factors can affect the compound’s stability, efficacy, and the rate at which it is metabolized and excreted .